2-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol
Description
Synthesis Analysis
The synthesis of oxazole derivatives like “2-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol” involves several methods. One of the common methods is the Van Leusen Oxazole Synthesis . This method involves the reaction of tosylmethyl isocyanide (TosMIC) with aldehydes to give 5-aryloxazoles . Another method involves the use of copper nitrate and iodine to generate α-iodo acetophenones, which then undergo a series of reactions including Kornblum oxidation, condensation to imines, and decarboxylation/annulation/oxidation to form the oxazole .Molecular Structure Analysis
The molecular structure of “2-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol” includes an oxazole ring attached to an ethan-1-ol group. The oxazole ring contains a nitrogen atom and an oxygen atom. The 5-methyl group indicates that a methyl group is attached to the 5th carbon of the oxazole ring .Future Directions
The future directions for the study and application of “2-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol” could involve exploring its potential biological activity given its presence in various bioactive natural products and pharmaceuticals. Additionally, its synthesis could be optimized and its reactivity could be further studied to expand its utility in organic synthesis .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol involves the conversion of 5-methyl-1,2-oxazol-3-carboxylic acid to the corresponding acid chloride, which is then reacted with ethanol to yield the desired product.", "Starting Materials": [ "5-methyl-1,2-oxazol-3-carboxylic acid", "Thionyl chloride", "Ethanol", "Triethylamine", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Conversion of 5-methyl-1,2-oxazol-3-carboxylic acid to acid chloride", "5-methyl-1,2-oxazol-3-carboxylic acid is treated with thionyl chloride and triethylamine in dichloromethane to yield the corresponding acid chloride.", "Step 2: Reaction of acid chloride with ethanol", "The acid chloride is then reacted with ethanol in the presence of triethylamine to yield the desired product, 2-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol.", "Step 3: Workup", "The reaction mixture is quenched with a solution of sodium bicarbonate and water, and the product is extracted with dichloromethane. The organic layer is dried over magnesium sulfate and concentrated to yield the crude product, which can be purified by column chromatography." ] } | |
CAS RN |
1505252-20-9 |
Product Name |
2-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol |
Molecular Formula |
C6H9NO2 |
Molecular Weight |
127.1 |
Purity |
95 |
Origin of Product |
United States |
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